2-[5-(Bromomethyl)thiophen-2-yl]benzonitrile

• Molecular Formula: C12H8BrNS
• Molecular Weight: 278.17 g/mol
• IUPAC Name: 2-[5-(bromomethyl)thiophen-2-yl]benzonitrile
• InChI: InChI=1S/C12H8BrNS/c13-7-10-5-6-12(15-10)11-4-2-1-3-9(11)8-14/h1-6H,7H2
• InChI Key: AZGJVVDTJNPGAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)C2=CC=C(S2)CBr

Description

2-[5-(Bromomethyl)thiophen-2-yl]benzonitrile is a useful research compound. Its molecular formula is C12H8BrNS and its molecular weight is 278.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution (50 mL) of 2-[5-(hydroxymethyl)thiophen-2-yl]benzonitrile (2.60 g) in toluene was added phosphine tribromide (2.60 g) at room temperature, and the mixture was stirred at room temperature overnight. The reaction mixture was concentrated, and the residue was dissolved in ethyl acetate. The obtained ethyl acetate solution was washed with saturated aqueous sodium hydrogen carbonate and then with saturated brine, and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography to give the title compound as a colorless solid (3.20 g, 95%).